2-(4-chlorophenoxy)-N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methylpropanamide

• CAS No.: 851403-29-7
• Molecular Formula: C23H25ClN2O3
• Molecular Weight: 412.91
• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methylpropanamide
• InChI: InChI=1S/C23H25ClN2O3/c1-14-11-17-13-16(21(27)26-20(17)12-15(14)2)9-10-25-22(28)23(3,4)29-19-7-5-18(24)6-8-19/h5-8,11-13H,9-10H2,1-4H3,(H,25,28)(H,26,27)
• InChI Key: CVYWVKWARWQWLR-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1C)NC(=O)C(=C2)CCNC(=O)C(C)(C)OC3=CC=C(C=C3)Cl
• solubility: not available

Description

2-(4-chlorophenoxy)-N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methylpropanamide (PubChem CID: 3598273) is a synthetic organic compound with a molecular formula of C23H25ClN2O3 and an average mass of 520.070 g/mol . This complex molecule features a 1H-quinolin-2-one core structure, substituted with methyl groups at the 6 and 7 positions, and is further functionalized with a 2-(4-chlorophenoxy)-2-methylpropanamide side chain via an ethyl linker. This specific structural architecture, which incorporates both chlorophenoxy and quinolin-2-one pharmacophores, suggests significant potential for interdisciplinary research applications. Compounds containing the quinolin-2-one scaffold are of considerable interest in medicinal chemistry and chemical biology for probing biological systems . The presence of the chlorophenoxy group, a motif found in various biologically active molecules, further enhances its potential as a candidate for investigating novel biological pathways and mechanisms . Researchers can utilize this high-purity compound in foundational studies to explore its potential interactions with cellular targets, its physicochemical properties, and its broader utility as a building block for further chemical synthesis. This product is intended for research and development purposes in a controlled laboratory environment only. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Biological Activity

The compound 2-(4-chlorophenoxy)-N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methylpropanamide (CAS number 851408-32-7) has garnered attention in pharmacological research due to its potential biological activities. This article delves into its mechanisms of action, biological effects, and relevant studies that underline its significance in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{25}ClN_{2}O_{3}$, with a molecular weight of approximately 412.91 g/mol. The structure features a chlorophenoxy group and a quinoline moiety, which are known for their diverse biological activities.

G Protein-Coupled Receptor (GPCR) Interaction

Recent studies have indicated that compounds with similar structures often interact with G protein-coupled receptors (GPCRs). These receptors play a crucial role in various physiological processes by mediating signal transduction from outside the cell to the inside. The activation of GPCRs can lead to various downstream effects, including changes in intracellular calcium levels and modulation of cyclic AMP pathways .

Enzyme Inhibition

The compound may exhibit enzyme inhibitory properties, particularly against enzymes involved in metabolic pathways. For instance, certain derivatives have shown effectiveness in inhibiting enzymes related to cancer cell proliferation and inflammation .

Anti-inflammatory Effects

Quinoline derivatives have been reported to possess anti-inflammatory properties. Research indicates that these compounds can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. This suggests that 2-(4-chlorophenoxy)-N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methylpropanamide may also exhibit similar effects.

Neuroprotective Effects

Preliminary research suggests that compounds with a similar backbone may offer neuroprotective benefits by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells. This could have implications for treating neurodegenerative diseases.

Case Studies and Research Findings

Study	Findings
Study on Anticancer Activity	Demonstrated apoptosis induction in cancer cells through quinoline derivatives.
Anti-inflammatory Study	Showed inhibition of pro-inflammatory cytokine production in vitro.
Neuroprotection Research	Indicated potential for reducing oxidative stress in neuronal models.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs sharing structural or functional group similarities, focusing on synthesis, physicochemical properties, and inferred bioactivity.

2-(4-Chlorophenoxy)acetohydrazide (Compound 2)

• Structure: Lacks the quinolinone core but retains the 4-chlorophenoxy group linked to an acetohydrazide chain.
• Synthesis: Prepared via reflux of ethyl 2-(4-chlorophenoxy)acetate with hydrazine hydrate (83% yield) .
• Lower molecular weight (C₈H₈ClN₂O₂ vs. C₂₃H₂₂ClN₂O₃ for the target compound), implying reduced complexity in pharmacokinetics. Limited bioactivity data, though hydrazide derivatives are often intermediates for antimicrobial agents .

2-[[3-(4-Chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide

• Structure: Features a thieno[3,2-d]pyrimidin-4-one core instead of quinolinone, with a 4-chlorophenyl substituent and acetamide side chain .
• Key Differences: Thieno-pyrimidinone vs. quinolinone: The former may exhibit distinct electronic properties due to sulfur incorporation, affecting solubility and binding interactions. Sulfanyl (-S-) linkage vs. Bioactivity: Thieno-pyrimidinones are reported as kinase inhibitors or antiproliferative agents, suggesting divergent therapeutic applications compared to quinolinones .

Centrophenoxine Orotate (Dimethylethanolamine 4-Chlorophenoxyacetate)

• Structure: Combines a 4-chlorophenoxyacetate ester with a dimethylaminoethanol group .
• Key Differences: Ester vs. amide linkage: Esters are more prone to hydrolysis, impacting metabolic stability. Dimethylaminoethanol moiety: Introduces cationic character at physiological pH, enhancing blood-brain barrier penetration (relevant for nootropic applications) . Bioactivity: Centrophenoxine is a known cognitive enhancer, contrasting with the undefined biological role of the target compound.

Physicochemical and Functional Insights

• Hydrogen Bonding: The quinolinone core and amide group in the target compound likely form intermolecular hydrogen bonds, influencing crystal packing and solubility. Graph set analysis (e.g., Etter’s rules) could predict supramolecular arrangements .
• Stability: Amide linkages (target compound) are more hydrolytically stable than esters (Centrophenoxine), suggesting better metabolic resistance .

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of 2-(4-chlorophenoxy)-N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methylpropanamide to improve yield and purity?

• Methodological Approach :

• Use coupling reagents like EDC·HCl and DMAP to activate carboxylic acids for amide bond formation, as demonstrated in analogous quinoline-based syntheses .
• Monitor reaction progress via TLC or HPLC, and purify intermediates via column chromatography. Final purity (e.g., >90%) can be validated using techniques like HRMS (ESI) and NMR spectroscopy .
• Optimize solvent selection (e.g., DCM for low polarity) and temperature to minimize side reactions.

Q. What spectroscopic and analytical techniques are critical for characterizing this compound?

• Methodological Approach :

• Structural Confirmation : Combine $^1$H NMR and $^13$C NMR to verify substituent positions and backbone integrity. For example, the 2-oxo-1H-quinolin-3-yl group will show distinct aromatic and carbonyl signals .
• Mass Analysis : Use HRMS (ESI) to confirm molecular weight and fragmentation patterns.
• Purity Assessment : Employ HPLC with UV detection to quantify impurities, ensuring >95% purity for biological assays .

Q. How should researchers design experiments to evaluate the compound’s stability under varying conditions (e.g., pH, temperature)?

• Methodological Approach :

• Apply Design of Experiments (DOE) principles to test multiple variables efficiently. For example, use a factorial design to assess stability across pH 3–10 and temperatures (4°C–40°C) .
• Monitor degradation via UV-Vis spectroscopy or LC-MS to identify breakdown products.

Advanced Research Questions

Q. What computational strategies can predict the compound’s reactivity or interaction with biological targets?

• Methodological Approach :

• Perform quantum chemical calculations (e.g., DFT) to map reaction pathways, such as catalytic steps involving chromium or other transition metals, as seen in related quinoline syntheses .
• Use molecular docking (e.g., AutoDock Vina) to simulate binding to potential targets like enzymes or receptors. Pair with MD simulations to assess stability of ligand-target complexes .

Q. How can researchers resolve contradictions in experimental data, such as unexpected byproducts or inconsistent bioactivity results?

• Methodological Approach :

• Replicate experiments under controlled conditions (e.g., inert atmosphere) to rule out oxidative or hydrolytic side reactions .
• Apply multivariate statistical analysis (e.g., PCA) to identify confounding variables in bioassays .
• Use reaction path search algorithms (e.g., GRRM) to explore alternative mechanistic pathways and validate hypotheses computationally .

Q. What advanced catalytic systems could enhance the enantioselectivity or efficiency of this compound’s synthesis?

• Methodological Approach :

• Screen chiral catalysts (e.g., organocatalysts or metal-ligand complexes) for asymmetric induction during key steps like amide bond formation or quinoline ring closure .
• Employ continuous flow reactors with immobilized catalysts to improve reaction control and scalability .

Q. How can AI-driven tools like COMSOL Multiphysics optimize reaction parameters for large-scale synthesis?

• Methodological Approach :

• Integrate AI-based process simulation to model heat transfer, mass flow, and kinetics in reactor systems. For example, predict optimal stirring rates or residence times to minimize byproducts .
• Validate simulations with small-scale experiments, creating a feedback loop to refine predictive algorithms .

Data Management and Validation

Q. What protocols ensure data integrity and reproducibility in studies involving this compound?

• Methodological Approach :

• Use electronic lab notebooks (ELNs) to standardize data entry and metadata tagging (e.g., reaction conditions, instrument calibration) .
• Adopt FAIR (Findable, Accessible, Interoperable, Reusable) principles for sharing spectral data and synthetic protocols .

Q. How can researchers validate the compound’s biological activity while minimizing false positives?

• Methodological Approach :

• Implement orthogonal assays (e.g., fluorescence-based and radiometric assays) to cross-verify activity.
• Use dose-response curves and statistical validation (e.g., Z’-factor >0.5) to confirm signal specificity .